[2-(Difluoromethyl)-5-fluorophenyl]methanol

Specification

• Molecular Formula: C8H7F3O
• Molecular Weight: 176.14 g/mol
• IUPAC Name: [2-(difluoromethyl)-5-fluorophenyl]methanol
• Standard InChI: InChI=1S/C8H7F3O/c9-6-1-2-7(8(10)11)5(3-6)4-12/h1-3,8,12H,4H2
• Standard InChI Key: YZELGCMDDXXPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CO)C(F)F

Introduction

[2-(Difluoromethyl)-5-fluorophenyl]methanol is a fluorinated organic compound that has garnered attention in recent years due to its unique properties and potential applications in pharmaceuticals and organic synthesis. This compound features a difluoromethyl group (-CF₂H) and a fluorine atom attached to a phenyl ring, which significantly influences its chemical behavior and biological activity.

Synthesis Methods

The synthesis of [2-(Difluoromethyl)-5-fluorophenyl]methanol typically involves advanced organic chemistry techniques, such as late-stage difluoromethylation reactions. These methods often require specialized reagents and catalysts to introduce the difluoromethyl group onto the phenyl ring.

Synthesis Steps

• Starting Materials: The synthesis may begin with a phenyl ring precursor that lacks the difluoromethyl and fluorine substituents.

• Introduction of Fluorine: A fluorination step is necessary to introduce the fluorine atom at the 5-position.

• Difluoromethylation: The difluoromethyl group is introduced using a difluoromethylation reagent, such as TMSCF₂H, in the presence of a catalyst.

Biological Activity and Applications

While specific biological activity data for [2-(Difluoromethyl)-5-fluorophenyl]methanol is limited, fluorinated compounds generally exhibit enhanced lipophilicity and metabolic stability, which can improve their pharmacokinetic profiles. This makes them attractive candidates for drug development.

Potential Applications

• Pharmaceuticals: The compound's unique properties could be leveraged in the design of new drugs, particularly those requiring improved bioavailability and stability.

• Organic Synthesis: It serves as a valuable intermediate in the synthesis of more complex fluorinated molecules.

Suppliers and Availability

[2-(Difluoromethyl)-5-fluorophenyl]methanol is available from specialized chemical suppliers, such as Shanghai Haohong Scientific Co., Ltd. and Zhuhai Aobokai Biomedical Technology Co., Ltd..

Suppliers Table

Supplier	Contact Information
Shanghai Haohong Scientific Co., Ltd.	Phone: 400-400-8210725
Zhuhai Aobokai Biomedical Technology Co., Ltd.	Not specified